Cas no 1248907-61-0 (1-cyclopropyl-3-(3-methylphenyl)piperazine)

• Product Name: 1-cyclopropyl-3-(3-methylphenyl)piperazine
• CAS No: 1248907-61-0
• MF: C₁₄H₂₀N₂
• MW: 216.322003364563
• MDL: MFCD21091938
• CID: 5558192
• PubChem ID: 66523663
• Update Time: 2025-08-04

1-cyclopropyl-3-(3-methylphenyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-cyclopropyl-3-(3-methylphenyl)piperazine
• 1-Cyclopropyl-3-(m-tolyl)piperazine

• MDL： MFCD21091938
• Inchi： 1S/C14H20N2/c1-11-3-2-4-12(9-11)14-10-16(8-7-15-14)13-5-6-13/h2-4,9,13-15H,5-8,10H2,1H3
• InChI Key： AGUNTZZCAUCUHG-UHFFFAOYSA-N
• SMILES： N1(C2CC2)CCNC(C2=CC=CC(C)=C2)C1

Additional information on 1-cyclopropyl-3-(3-methylphenyl)piperazine

Professional Introduction to Compound with CAS No. 1248907-61-0 and Product Name: 1-cyclopropyl-3-(3-methylphenyl)piperazine

The compound with the CAS number 1248907-61-0 and the product name 1-cyclopropyl-3-(3-methylphenyl)piperazine represents a significant advancement in the field of pharmaceutical chemistry. This piperazine derivative has garnered considerable attention due to its unique structural properties and potential therapeutic applications. Piperazine-based compounds are well-known for their broad spectrum of biological activities, making them valuable candidates for drug development. The specific substitution pattern in 1-cyclopropyl-3-(3-methylphenyl)piperazine contributes to its distinct pharmacological profile, which has been the focus of extensive research in recent years.

Recent studies have highlighted the importance of structural modifications in piperazine derivatives to optimize their pharmacokinetic and pharmacodynamic properties. The presence of a cyclopropyl group at the 1-position and a 3-methylphenyl group at the 3-position in 1-cyclopropyl-3-(3-methylphenyl)piperazine introduces specific steric and electronic effects that influence its interactions with biological targets. These modifications have been shown to enhance binding affinity and selectivity, which are critical factors in the development of novel therapeutic agents.

One of the most compelling aspects of 1-cyclopropyl-3-(3-methylphenyl)piperazine is its potential role in treating neurological disorders. Piperazine derivatives have been extensively studied for their effects on neurotransmitter systems, particularly dopamine and serotonin. The structural features of this compound suggest that it may modulate these systems in a way that could be beneficial for conditions such as depression, anxiety, and Parkinson's disease. Preliminary in vitro studies have demonstrated promising results, indicating that 1-cyclopropyl-3-(3-methylphenyl)piperazine exhibits potent activity against certain enzymes and receptors involved in these pathways.

The synthesis of 1-cyclopropyl-3-(3-methylphenyl)piperazine involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal catalysis and asymmetric synthesis, have been employed to achieve the desired molecular architecture. These techniques not only improve the efficiency of production but also allow for greater flexibility in modifying the compound's structure for future applications.

In addition to its potential therapeutic applications, 1-cyclopropyl-3-(3-methylphenyl)piperazine has shown promise as a tool compound in biochemical research. Its well-defined structure and predictable behavior make it an excellent candidate for studying enzyme mechanisms and receptor interactions. Researchers have utilized this compound to develop novel assays for drug discovery, providing insights into the molecular basis of various neurological disorders.

The pharmacological profile of 1-cyclopropyl-3-(3-methylphenyl)piperazine has been further explored through preclinical studies. These investigations have revealed that the compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and moderate metabolic stability. Such characteristics are essential for ensuring that the drug reaches effective concentrations at its target sites while minimizing side effects. Additionally, preliminary toxicology studies have indicated that 1-cyclopropyl-3-(3-methylphenyl)piperazine is well-tolerated at relevant doses, suggesting its potential for safe clinical use.

The development of 1-cyclopropyl-3-(3-methylphenyl)piperazine aligns with current trends in pharmaceutical innovation, where there is a growing emphasis on rational drug design and structure-based drug discovery. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly identify and optimize lead compounds like this one. The integration of these modern approaches has significantly accelerated the drug development process, bringing promising therapies to patients more quickly than ever before.

Future research on 1-cyclopropyl-3-(3-methylphenyl)piperazine will likely focus on refining its pharmacological properties and exploring new therapeutic indications. The compound's versatility makes it a valuable scaffold for developing next-generation drugs targeting neurological disorders. As our understanding of disease mechanisms continues to evolve, so too will our ability to design molecules that effectively address these challenges.

In conclusion, 1-cyclopropyl-3-(3-methylphenyl)piperazine (CAS No. 1248907-61-0) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features, coupled with promising preclinical results, make it a compelling candidate for further development. As research progresses, this compound is poised to play a crucial role in addressing some of the most challenging neurological disorders facing patients today.